Cas no 1806825-82-0 (3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide)

• Product Name: 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide
• CAS No: 1806825-82-0
• MF: C₆H₆F₂IN₃O₂S
• MW: 349.097018718719
• CID: 4856101
• Update Time: 2025-06-07

3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide

• Inchi： 1S/C6H6F2IN3O2S/c7-5(8)2-1-12-6(15(11,13)14)4(10)3(2)9/h1,5H,10H2,(H2,11,13,14)
• InChI Key： GHGWOMHWXTYPGC-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C=1N)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 107

Additional information on 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide

3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide (CAS No. 1806825-82-0): An Overview of a Promising Compound in Medicinal Chemistry

3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide (CAS No. 1806825-82-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide is characterized by a pyridine ring substituted with an amino group at the 3-position, a difluoromethyl group at the 5-position, and an iodine atom at the 4-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further research and development.

Recent studies have highlighted the potential of 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide in various therapeutic areas. One notable area of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide has also demonstrated potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity is attributed to its ability to disrupt bacterial cell walls and inhibit essential metabolic pathways. The compound's antimicrobial properties make it a potential lead for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The anticancer potential of 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide has also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic properties of 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties are crucial for ensuring sustained drug levels in the body and minimizing dosing frequency.

Toxicity studies have indicated that 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to fully understand its toxicity profile and ensure its safe use in humans.

In conclusion, 3-Amino-5-(difluoromethyl)-4-iodopyridine-2-sulfonamide (CAS No. 1806825-82-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.